1-(2-{4-[6-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)-1H-benzimidazole

• IUPAC Name: 2-(benzimidazol-1-yl)-1-[4-[6-(4,5-dimethylimidazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H26N8O/c1-16-17(2)31(15-24-16)22-12-21(26-18(3)27-22)28-8-10-29(11-9-28)23(32)13-30-14-25-19-6-4-5-7-20(19)30/h4-7,12,14-15H,8-11,13H2,1-3H3
• InChI Key: XTWLZZPOHDOXLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=CC(=NC(=N2)C)N3CCN(CC3)C(=O)CN4C=NC5=CC=CC=C54)C
• Molecular Formula: C23H26N8O
• Molecular Weight: 430.5 g/mol

Description

1-(2-{4-[6-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)-1H-benzimidazole is a useful research compound. Its molecular formula is C23H26N8O and its molecular weight is 430.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 430.22295748 g/mol and the complexity rating of the compound is 656. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Corrosion Inhibition

• Benzimidazole derivatives, including similar compounds to the one mentioned, have been studied for their role in corrosion inhibition. For example, Yadav et al. (2016) explored synthesized benzimidazole derivatives as corrosion inhibitors for N80 steel in hydrochloric acid. These inhibitors showed high efficiency, reaching up to 96.3% at specific concentrations and conditions (Yadav et al., 2016).

Antiproliferative Activity Against Cancer Cell Lines

• Mallesha et al. (2012) synthesized derivatives closely related to the compound , assessing their antiproliferative activity against human cancer cell lines. Some compounds in this series showed significant activity against various cancer cell lines (Mallesha et al., 2012).

Apoptotic Effect on Cancer Cells

• Çiftçi et al. (2021) investigated novel benzimidazole derivatives bearing a pyridyl/pyrimidinyl piperazine moiety for their anticancer activities. Some compounds demonstrated high apoptotic cell percentages and DNA synthesis inhibition rates on specific cancer cell lines (Çiftçi et al., 2021).

Anti-Inflammatory Activity

• Prajapat and Talesara (2016) studied benzimidazole derivatives for their potential anti-inflammatory properties. Some synthesized compounds exhibited significant anti-inflammatory activity in in-vivo tests (Prajapat & Talesara, 2016).

Antimycobacterial Activity

• Lv et al. (2017) reported the design and synthesis of imidazo[1,2-a]pyridine-3-carboxamides, compounds structurally related to the one , showing significant activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis (Lv et al., 2017).

Antiviral Activity

• Al-Masoudi et al. (2007) synthesized new piperazinyl-4-nitroimidazole derivatives, demonstrating potential as non-nucleoside reverse transcriptase inhibitors with anti-HIV activity (Al-Masoudi et al., 2007).